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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117

In the realm of reactive dyes, both Reactive Orange 86 (RO86) and Reactive Orange 16
(RO16) find application in the textile industry for dyeing cellulosic fibers. However, a
comprehensive, data-driven comparison of their performance, particularly concerning their
environmental fate and treatability, reveals a significant disparity in available research. While
Reactive Orange 16 has been extensively studied as a model compound in environmental
remediation research, quantitative performance data for Reactive Orange 86 is sparse in
publicly accessible literature. This guide provides a detailed analysis of the available
performance data for both dyes, highlighting the well-documented characteristics of RO16 and
the existing knowledge gaps for RO86.

Physicochemical Properties

A fundamental comparison begins with the basic physicochemical properties of the two dyes.
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Property Reactive Orange 86 Reactive Orange 16
CAS Number 83929-91-3[1] 12225-83-1, 20262-58-2[2]
Molecular Formula C20H16Cl2N1007S2Naz C20H17N3Na2011Ss
] Not specified in available
Molecular Weight 617.54 g/mol
results
Class Azo Azo

. Water soluble; 150 g/L at 20°C, ,
Solubility Soluble in water
180 g/L at 80°C[1]

L ] o Dyeing of cotton, viscose, silk,
Application Dyeing of cellulosic fibers[1]
and nylon

Performance in Environmental Remediation

The performance of these dyes in environmental applications, such as their removal from
wastewater, is a critical aspect for researchers and environmental scientists. Extensive data is
available for Reactive Orange 16, covering various degradation and adsorption techniques. In
contrast, specific experimental data for Reactive Orange 86 is largely unavailable.

Degradation Studies

Reactive Orange 16 has been the subject of numerous degradation studies, employing a range
of advanced oxidation processes (AOPs) and other methods.
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Treatment Method Catalyst/Conditions Key Findings

88% degradation of 0.1 mM
RO-16 at 2.0 kGy dose; 97.4%
degradation with the addition
o Gamma-ray dose rate of 2.930  of 4 mM peroxide. The
Gamma Irradiation _
kGy/h degradation process was more
efficient in acidic pH and at

lower initial dye

concentrations.
Ag—AgClI/BiOCI ]
. ) ) o 92% degradation was
Photocatalytic Degradation nanocomposites under visible ) ) )
iiaht achieved in 90 minutes.[3]
19

Complete elimination of 100
] mg/l RO16 solution was
] ] CuO/ZnO nanocomposite ] ] ]
Photocatalytic Degradation ) achieved in 120 minutes under
under UV and sunlight ) )
UV light and 100 minutes

under sunlight.[4]

) ) Approximately 85.91%
) ) Anaerobic reactor with o
Biodegradation ) decolorization after seven days
digested sludge ] ]
of incubation.[5]

Reactive Orange 86 lacks specific studies on its degradation kinetics and pathways in the
available literature. While a study on the photo-Fenton degradation of Reactive Yellow 86
exists, showing an activation energy of 1.50 kJ/mol, it is important to note that this is a different,
though structurally related, compound.[6]

Adsorption Studies

The removal of Reactive Orange 16 from aqueous solutions through adsorption onto various
materials is well-documented, with detailed isotherm and kinetic data available.
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Adsorption ..
Adsorbent ) Isotherm Model Kinetic Model
Capacity (q_max)

Cu(l)-Polyaniline

. 392.156 mg/g Langmuir Pseudo-second-order
Composite
Cross-linked 303.1, 434.8, and
Chitosan/Oil Palm Ash  588.2 mg/g at 30, 40, Freundlich Pseudo-first-order
Composite Beads and 50°C, respectively
Nitrogen-Doped . .
173.9 mg/g Redlich—Peterson Elovich

Nanoporous Biochar

For Reactive Orange 86, there is a lack of published studies detailing its adsorption
characteristics on different adsorbents.

Toxicity Profile

Both dyes are listed as respiratory and skin sensitizers.[2]

Reactive Orange 86: A Safety Data Sheet (SDS) for a product containing Reactive Yellow 86
(a related dye) indicates a rat oral LD50 of >5000 mg/kg, suggesting low acute oral toxicity.[5] It
is also reported to be non-mutagenic.[5] One supplier describes Reactive Orange 86 as eco-
friendly, azo-free, and non-poisonous.[7]

Reactive Orange 16: Studies have shown that RO16 can be cytotoxic to human keratinocyte

(HaCaT) and hepatic (HepaRG) cell lines at high concentrations (1000 pg/mL).[8] However, it
was not found to be genotoxic in the same study.[8] The dye is also known to cause skin and

eye irritation.

Experimental Protocols

Detailed experimental protocols are available for the various studies conducted on Reactive
Orange 16. Below are representative examples for photocatalytic degradation and adsorption
studies.
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Protocol for Photocatalytic Degradation of Reactive
Orange 16

This protocol is a generalized representation based on common practices in the cited literature.

[3]14]
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Preparation

Prepare RO16 solution of known concentration Synthesize and characterize photocatalyst (e.g., CuO/ZnO)

Experiiment

Add photocatalyst to RO16 solution g

Adjust pH to optimal value

Irradiate with light source (UV or visible)

Collect samples at regular time intervals

Click to download full resolution via product page

Caption: Experimental workflow for the photocatalytic degradation of Reactive Orange 16.
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Protocol for Adsorption of Reactive Orange 16

This protocol is a generalized representation based on common practices in the cited literature.

Preparation Batch Adsorption Experiment

Vary parameters (pH, temp, initial conc.)

Prepare RO16 solutions of varying concentrations

Prepare adsorbent material

g Add known mass of adsorbent to RO16 solution

Agitate at constant temperature for a set time

Ana; rysis

Separate adsorbent from solution

\

Measure final RO16 concentration (UV-Vis)

\

Calculate adsorption capacity (g_e)

\

Fit data to isotherm and kinetic models

Click to download full resolution via product page

Caption: Workflow for a batch adsorption study of Reactive Orange 16.
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Signaling Pathways and Degradation Mechanisms

The degradation of azo dyes like Reactive Orange 16 typically involves the cleavage of the azo
bond (-N=N-), which is the primary chromophore. In advanced oxidation processes, this is often
initiated by hydroxyl radicals (¢OH).

Advanced Oxidation Process Degradation Pathway

A Generation of Attack by «OH _ | Reactive Orange 16 | Azo bond cleavage . . ing opening Mineralization Products
e.g., Photocatalysis, Fenton Hydroxyl Radicals (+OH) (Azo Dye) Aromatic Intermediates (CO2, H20, inorganic ions)

Click to download full resolution via product page

Caption: Simplified pathway for the degradation of an azo dye like RO16 via AOPs.

Conclusion

The comparative analysis of Reactive Orange 86 and Reactive Orange 16 highlights a
significant knowledge gap in the scientific literature. While Reactive Orange 16 is a well-
characterized dye in terms of its environmental performance, including detailed degradation
and adsorption data, there is a notable lack of equivalent experimental information for Reactive
Orange 86.

For researchers, scientists, and drug development professionals, Reactive Orange 16 serves
as a robust model compound for studying the environmental fate and treatment of reactive azo
dyes. The extensive data available for RO16 allows for the development and testing of new
remediation technologies.

Conversely, the limited data on Reactive Orange 86 presents a challenge for a direct
performance comparison. While some basic properties and toxicity information are available,
the absence of experimental data on its degradation kinetics and adsorption characteristics
makes it difficult to assess its environmental impact and treatability relative to RO16. Future
research should focus on generating this critical data for Reactive Orange 86 and other
commercially relevant reactive dyes to enable more comprehensive environmental risk
assessments and the development of effective treatment strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1607117?utm_src=pdf-custom-synthesis
https://iwaponline.com/wpt/article/16/4/1141/82977/Reactive-orange-12-dye-adsorption-onto
https://ouci.dntb.gov.ua/en/works/7X3ZxmY9/
https://ouci.dntb.gov.ua/en/works/7X3ZxmY9/
https://www.ijirmf.com/wp-content/uploads/IJIRMF202011031.pdf
https://repository.gatech.edu/bitstreams/4a015e8d-d059-447e-bf26-3d5d57749fb2/download
https://www.iaeng.org/publication/WCECS2008/WCECS2008_pp89-94.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5456435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5456435/
https://www.researchgate.net/publication/395026278_Classification_and_Properties_of_Reactive_Dyes_used_in_Textile_Industry
https://www.mdpi.com/2297-8739/10/8/426
https://www.benchchem.com/product/b1607117#performance-analysis-of-reactive-orange-86-versus-reactive-orange-16
https://www.benchchem.com/product/b1607117#performance-analysis-of-reactive-orange-86-versus-reactive-orange-16
https://www.benchchem.com/product/b1607117#performance-analysis-of-reactive-orange-86-versus-reactive-orange-16
https://www.benchchem.com/product/b1607117#performance-analysis-of-reactive-orange-86-versus-reactive-orange-16
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1607117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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